trans 3-Ethanesulfonylamino-cyclohexanecarboxylic acid
Description
Trans 3-Ethanesulfonylamino-cyclohexanecarboxylic acid (referred to as TESAC for brevity) is an organic compound with the chemical formula C7H12O2S . It belongs to the class of carboxylic acids and is derived from cyclohexane. TESAC appears as a colorless oil that crystallizes near room temperature .
Synthesis Analysis
TESAC can be synthesized through the hydrogenation of benzoic acid . This process involves the reduction of benzoic acid to form cyclohexanecarboxylic acid, which subsequently undergoes sulfonylation to yield TESAC. Additionally, TESAC serves as a precursor in the synthesis of caprolactam , a key intermediate in the production of nylon-6 .
Molecular Structure Analysis
The molecular structure of TESAC consists of a cyclohexane ring with an attached carboxylic acid group and an ethanesulfonylamino substituent. The trans configuration indicates that the substituents are on opposite sides of the ring. The presence of the sulfonylamino group imparts unique properties to TESAC .
Chemical Reactions Analysis
TESAC exhibits typical reactions of carboxylic acids. Notably, it can be oxidized to form cyclohexene . Furthermore, TESAC can undergo conversion to the acid chloride, cyclohexanecarbonyl chloride .
Physical And Chemical Properties Analysis
properties
IUPAC Name |
(1R,3R)-3-(ethylsulfonylamino)cyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO4S/c1-2-15(13,14)10-8-5-3-4-7(6-8)9(11)12/h7-8,10H,2-6H2,1H3,(H,11,12)/t7-,8-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVQSVUZNDRLMJX-HTQZYQBOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)NC1CCCC(C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCS(=O)(=O)N[C@@H]1CCC[C@H](C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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